Cas no 561002-20-8 (2-((2-Bromo-4-methylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((2-Bromo-4-methylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 561002-20-8
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 6589532
• PubChem ID: 2461899
• Update Time: 2025-09-20

2-((2-Bromo-4-methylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• EN300-26599084
• AB00720357-01
• AKOS033645471
• ZINC03345308
• 2-((2-Bromo-4-methylphenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• [(2-bromo-4-methylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• starbld0004236
• Z18837914
• 561002-20-8

• Inchi： 1S/C16H15BrN2O3S/c1-10-5-6-13(12(17)8-10)19-14(20)9-22-16(21)11-4-3-7-18-15(11)23-2/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： WGZWPTQCANEWRB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(COC(C1=CC=CN=C1SC)=O)=O

Computed Properties

• Exact Mass: 393.99868g/mol
• Monoisotopic Mass: 393.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids